Cas no 1806834-93-4 (5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine)

• Product Name: 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine
• CAS No: 1806834-93-4
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4921965
• Update Time: 2025-05-24

5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H4F3N3/c8-6(9)5-3(1-11)4(12)2-13-7(5)10/h2,6H,12H2
• InChI Key： DAGXIWIRKLTCKZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1C#N)N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine

Introduction to 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine (CAS No. 1806834-93-4)

5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine (CAS No. 1806834-93-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of the amino, cyano, difluoromethyl, and fluoropyridine moieties endows this molecule with a range of chemical and biological properties that make it an attractive candidate for various research endeavors.

The chemical structure of 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine is defined by its aromatic pyridine ring, which is substituted with an amino group at the 5-position, a cyano group at the 4-position, and a difluoromethyl group at the 3-position. Additionally, the 2-position is fluorinated. This intricate arrangement of functional groups imparts specific reactivity and stability to the molecule, making it a valuable building block in synthetic chemistry.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of fluorine atoms in 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine contributes to these advantages. Specifically, the difluoromethyl group has been shown to enhance the lipophilicity and bioavailability of molecules, which can be crucial for optimizing drug candidates.

The cyano group in 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine is another key feature that influences its chemical behavior. Cyano groups are known for their ability to participate in various chemical reactions, including nucleophilic addition and substitution reactions. This reactivity makes the compound suitable for use as an intermediate in the synthesis of more complex molecules with potential therapeutic applications.

The amino group at the 5-position of the pyridine ring provides additional functionality to 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine. Amino groups are common in bioactive molecules and can form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. This property is particularly important in the design of drugs that target specific receptors or enzymes.

In terms of biological activity, recent studies have explored the potential of 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine as a scaffold for developing new therapeutic agents. For instance, researchers have investigated its use as a precursor for compounds with anti-inflammatory and anti-cancer properties. The unique combination of functional groups in this molecule allows for fine-tuning of its biological effects through structural modifications.

The synthesis of 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine has been reported using various methodologies. One common approach involves the reaction of a suitable pyridine derivative with appropriate reagents to introduce the desired functional groups sequentially. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical considerations for both academic research and industrial applications.

In addition to its potential as a drug candidate, 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine has also found applications in other areas of chemistry. For example, it can serve as a ligand in coordination chemistry or as a building block for constructing supramolecular assemblies. These diverse applications highlight the versatility and importance of this compound in modern chemical research.

The safety profile of 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine is an essential consideration for its use in both laboratory settings and potential therapeutic applications. While specific safety data may vary depending on the context, general precautions should be taken when handling this compound to ensure safe working conditions. Proper personal protective equipment (PPE) and adherence to standard laboratory practices are recommended.

In conclusion, 5-Amino-4-cyano-3-(difluoromethyl)-2-fluoropyridine (CAS No. 1806834-93-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and exploring new chemical frontiers. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation within the field.